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Compound of Interest

(2R,3R)-2,3-dihydroxy-4-0xo-4-
Compound Name:

(phenylamino)butanoic acid
CAS No.: 3019-58-7

Cat. No.: B1339049

Get Quote

Executive Summary

Substituted tartranilic acids—mono-amides derived from the condensation of tartaric acid (or its
anhydride) with substituted anilines—represent a privileged scaffold in medicinal and
agrochemical chemistry. Characterized by a chiral diol backbone and a rigid amide linker, these
compounds exhibit a bifurcation in biological activity based on their substitution patterns:
antimicrobial efficacy driven by membrane disruption and chelation, and herbicidal activity
functioning via auxin transport inhibition.

This guide provides a rigorous technical analysis of the synthesis, Structure-Activity
Relationships (SAR), and biological mechanisms of these compounds, designed for application
scientists and drug developers.

Chemical Basis & Synthesis Protocol[1][2][3]

The biological potency of tartranilic acids relies on the preservation of the chiral centers (
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or
) and the electronic nature of the

-phenyl ring. The synthesis must avoid racemization while ensuring high yield of the mono-
amide over the diamide or imide byproducts.

Validated Synthetic Pathway

The most robust route utilizes diacetyltartaric anhydride to activate the carboxyl group while
protecting the hydroxyls, preventing side reactions.

Reaction Scheme:
o Acetylation/Cyclization: L-Tartaric acid + Acetic Anhydride

Diacetyltartaric anhydride.

e Amidation: Anhydride + Substituted Aniline

-Diacetyltartranilic acid.

» Hydrolysis: Removal of acetyl groups

Substituted Tartranilic Acid.

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis ensuring retention of stereochemistry and regioselectivity.
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Detailed Experimental Protocol

Objective: Synthesis of

-Chloro-tartranilic acid.

Anhydride Formation: Reflux L-tartaric acid (15g) with acetic anhydride (40mL) for 2 hours.
Concentrate in vacuo to obtain crystalline diacetyltartaric anhydride.

o Condensation: Dissolve diacetyltartaric anhydride (0.05 mol) in dry dichloromethane (DCM).
Add 4-chloroaniline (0.05 mol) dropwise at 0°C. Stir for 4 hours at RT.

« Isolation: The intermediate precipitates or is obtained by solvent evaporation.

e Hydrolysis: Dissolve the intermediate in 10% aqueous NaOH. Stir for 1 hour. Acidify with 1M
HCI to pH 2.

 Purification: Recrystallize from Ethanol/Water (3:1).

o Quality Control: Melting point (sharp range indicates purity) and IR (Amide | band at ~1650
cm~1, Carboxyl O-H stretch).

Structure-Activity Relationship (SAR)

The biological output of tartranilic acids is tunable. The "Hansch Analysis" approach—
correlating biological activity with lipophilicity (

) and electronic parameters (

)—is critical here.

SAR Logic Table
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Visualization: SAR Decision Tree
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Figure 2: Strategic substitution logic for maximizing biological efficacy.

Antimicrobial & Antifungal Activity[5][6]

Recent studies (2022-2024) have highlighted the efficacy of tartaric acid derivatives against
multi-drug resistant (MDR) pathogens.[1]

Mechanism of Action
The activity is hypothesized to be dual-modal:
e Chelation: The

-hydroxy-carboxylic acid motif chelates divalent cations (

) essential for bacterial cell wall stability.

+ Membrane Disruption: Lipophilic analogs (e.qg.,
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-chloro or cyclohexyl derivatives) penetrate the lipid bilayer, disrupting the proton motive
force.

Efficacy Data (Aggregated)

Data summarized from recent bioassays against phytopathogens and standard strains.[2]

Compound . o
L Target Organism MIC (mg/mL) Activity Level
Derivative
Staphylococcus 0.05 High
L , [
-Chloro-tartranilic acid  5,,reus 9
Pseudomonas
-Nitro-tartranilic acid syringae 0.10 Moderate
Cyclohexyl-tartranilic ) ) )
] E. coli (MDR strains) 0.05 High
acid
Unsubstituted ] ]
N Candida albicans >0.50 Low
Tartranilic

Technical Insight: The introduction of a cyclohexyl group (increasing hydrophobicity without
aromaticity) has shown superior activity against Gram-negative bacteria by facilitating transport

across the outer membrane porins [1].

Herbicidal Potential (Agrochemicals)[2][7][8][9]

While less discussed in modern pharma, tartranilic acids share a pharmacophore with
Naptalam (N-1-naphthylphthalamic acid), a known auxin transport inhibitor.

Mode of Action: Polar Auxin Transport Inhibition
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Substituted tartranilic acids can block the efflux carriers (PIN proteins) responsible for the
directional transport of indole-3-acetic acid (IAA). This leads to:

e Loss of gravitropism.
o Stunted root growth.

o Disordered vascular tissue formation.

Visualization: Agrochemical Mechanism
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Figure 3: Inhibition of PIN proteins by tartranilic acids mimics the action of TIBA and Naptalam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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